N-(2,3-Bis(diethylamino)propionyl)anthranilic acid ethyl ester dihydrochloride

• CAS RN: 110437-09-7
• Molecular Formula: C20H35Cl2N3O3
• Molecular Weight: 436.4 g/mol
• IUPAC Name: [3-(diethylazaniumyl)-1-(2-ethoxycarbonylanilino)-1-oxopropan-2-yl]-diethylazanium;dichloride
• InChI: InChI=1S/C20H33N3O3.2ClH/c1-6-22(7-2)15-18(23(8-3)9-4)19(24)21-17-14-12-11-13-16(17)20(25)26-10-5;;/h11-14,18H,6-10,15H2,1-5H3,(H,21,24);2*1H
• InChI Key: FOJRMBSZMQTPQC-UHFFFAOYSA-N
• SMILES: CC[NH+](CC)CC(C(=O)NC1=CC=CC=C1C(=O)OCC)[NH+](CC)CC.[Cl-].[Cl-]
• synonyms: [2-diethylammonio-1-[(2-ethoxycarbonylphenyl)carbamoyl]ethyl]-diethyl- azanium dichloride

Description

N-(2,3-Bis(diethylamino)propionyl)anthranilic acid ethyl ester dihydrochloride, also known as BAPTA-EE, is a chemical compound that is widely used in scientific research. It is a calcium chelator that is used to study the role of calcium ions in various biological processes. BAPTA-EE has been extensively studied for its mechanism of action, biochemical and physiological effects, and its advantages and limitations in lab experiments.

Mechanism Of Action

N-(2,3-Bis(diethylamino)propionyl)anthranilic acid ethyl ester dihydrochloride works by binding to calcium ions, preventing them from interacting with other cellular proteins and enzymes. This leads to a decrease in calcium signaling and can have a variety of effects on cellular processes. N-(2,3-Bis(diethylamino)propionyl)anthranilic acid ethyl ester dihydrochloride is a fast-acting calcium chelator and can rapidly decrease calcium signaling in cells and tissues.

Biochemical And Physiological Effects

N-(2,3-Bis(diethylamino)propionyl)anthranilic acid ethyl ester dihydrochloride has been shown to have a variety of biochemical and physiological effects on cells and tissues. It can inhibit calcium-dependent enzymes such as calmodulin-dependent kinase and protein kinase C. It can also affect cellular processes such as apoptosis, cell division, and gene expression. N-(2,3-Bis(diethylamino)propionyl)anthranilic acid ethyl ester dihydrochloride has been shown to have neuroprotective effects in animal models of stroke and Alzheimer's disease.

Advantages And Limitations For Lab Experiments

N-(2,3-Bis(diethylamino)propionyl)anthranilic acid ethyl ester dihydrochloride has several advantages for lab experiments. It is a fast-acting calcium chelator that can rapidly decrease calcium signaling in cells and tissues. It is also relatively stable and can be stored for extended periods of time. However, N-(2,3-Bis(diethylamino)propionyl)anthranilic acid ethyl ester dihydrochloride has some limitations. It can be toxic to cells at high concentrations, and its effects on cellular processes can be difficult to interpret due to its broad effects on calcium signaling.

Future Directions

There are several future directions for research on N-(2,3-Bis(diethylamino)propionyl)anthranilic acid ethyl ester dihydrochloride. One area of research is the development of more specific calcium chelators that can target specific calcium signaling pathways. Another area of research is the use of N-(2,3-Bis(diethylamino)propionyl)anthranilic acid ethyl ester dihydrochloride in combination with other drugs to treat diseases such as cancer and Alzheimer's disease. Finally, there is a need for more research on the long-term effects of N-(2,3-Bis(diethylamino)propionyl)anthranilic acid ethyl ester dihydrochloride on cellular processes and its potential use in clinical settings.

Synthesis Methods

N-(2,3-Bis(diethylamino)propionyl)anthranilic acid ethyl ester dihydrochloride is synthesized by reacting 5,5'-Dithiobis(2-nitrobenzoic acid) with N,N-Diethylethylenediamine in the presence of triethylamine. The resulting product is then reacted with 2,3-Dimethylphenyl isocyanate to form N-(2,3-Bis(diethylamino)propionyl)anthranilic acid ethyl ester dihydrochloride.

Scientific Research Applications

N-(2,3-Bis(diethylamino)propionyl)anthranilic acid ethyl ester dihydrochloride is widely used in scientific research to study the role of calcium ions in various biological processes. It is used to chelate calcium ions in cells and tissues, allowing researchers to study the effects of calcium signaling on cellular processes such as muscle contraction, neurotransmitter release, and gene expression. N-(2,3-Bis(diethylamino)propionyl)anthranilic acid ethyl ester dihydrochloride is also used to study the role of calcium ions in disease processes such as cancer and Alzheimer's disease.